Cas no 35976-76-2 (Ethyl formate-d)

• Product Name: Ethyl formate-d
• CAS No: 35976-76-2
• MF: C₃H₆O₂
• MW: 75.0847029685974
• CID: 319245
• PubChem ID: 24872473
• Update Time: 2025-04-19

Ethyl formate-d Chemical and Physical Properties

Names and Identifiers

• Formic-d acid, ethylester (7CI,9CI)
• Ethyl formate-d
• Aethylformiat
• Areginal
• C-deuterio-formic acid ethyl ester
• d-Ameisensaeureaethylester
• Deuterio-ameisensaeure-ethylester
• ethyl deuterioformate
• ethyl formiate
• Ethyl formic ester
• Ethyl methanoate
• ethyl ortho-formate
• Ethylformiaat
• Formic acid, ethyl ester
• Formic ether
• Monodeuterio-ameisensaeure-ethylester

• Inchi： 1S/C3H6O2/c1-2-5-3-4/h3H,2H2,1H3/i3D
• InChI Key： WBJINCZRORDGAQ-WFVSFCRTSA-N
• SMILES： O(C([2H])=O)CC

Computed Properties

• Exact Mass: 76.04932
• Monoisotopic Mass: 74.036779
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 26.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.933 g/mL at 25 °C
• Melting Point: −80 °C (lit.)
• Boiling Point: 52-54 °C(lit.)
• Flash Point: Fahrenheit: -2.2 ° f
  Celsius: -19 ° c
  
• Refractive Index: n20/D 1.359(lit.)
• PSA: 26.3

Ethyl formate-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H332-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1190 3
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16
• Hazardous Material Identification：
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters